Cas no 3577-63-7 (2-Amino-5-sulfobenzoic acid)

• Product Name: 2-Amino-5-sulfobenzoic acid
• CAS No: 3577-63-7
• MF: C₇H₇NO₅S
• MW: 217.199180841446
• MDL: MFCD00035763
• CID: 44282
• PubChem ID: 87560750
• Update Time: 2025-06-09

2-Amino-5-sulfobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-sulfobenzoic acid
• 2-Aminothranilic Acid-5-Sulfonic Acid
• 5-Sulfoanthranilic Acid
• 1-amino-2-carboxybenzene-4-sulphonic acid
• 2-Amino-5-sulfo-benzoesaeure
• 2-amino-5-sulfo-benzoic acid
• 2-amino-5-sulpho-benzoic acid
• 2-azanyl-5-sulfo-benzoic acid
• 3-carboxy-4-amino-benzenesulphonic acid
• 4-amino-3-carboxybenzenesulfonic acid
• 5-Sulphoanthranilic acid
• Benzoic acid,2-amino-5-sulfo
• EINECS 222-697-2
• 4-Sulfo-2-carboxyaniline
• Benzoic acid, 2-amino-5-sulfo-
• Benzoic acid,2-amino-5-sulfo-
• 5-Sulfoanthranilicacid
• 2-amino-5-sulphobenzoic acid
• MJNYPLCGWXFYPD-UHFFFAOYSA-N
• FCH1325513
• AX8004878
• AS-59083
• AC-1171
• AMY21823
• FT-0634911
• 3577-63-7
• S0802
• SB78946
• D92269
• 2-Amino-5-sulfobenzoicacid
• Benzenemethanamine, 4-fluoro-.alpha.-methyl-
• A822978
• DTXSID2026070
• CS-0212996
• MFCD00035763
• SCHEMBL342600
• AKOS015854747
• W-109910
• EC 222-697-2
• NS00007565
• DTXCID706070
• VXZ
• DB-048870
• Anthranilic acid, 5-sulfo-

• MDL： MFCD00035763
• Inchi： 1S/C7H7NO5S/c8-6-2-1-4(14(11,12)13)3-5(6)7(9)10/h1-3H,8H2,(H,9,10)(H,11,12,13)
• InChI Key： MJNYPLCGWXFYPD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 217.00400
• Monoisotopic Mass: 217.004493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 126

Experimental Properties

• Color/Form: Light pink powder
• Density: 1.709
• Melting Point: 317°C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.661
• PSA: 126.07000
• LogP: 1.87570

2-Amino-5-sulfobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Amino-5-sulfobenzoic acid

Introduction to 2-Amino-5-sulfobenzoic Acid (CAS No. 3577-63-7)

2-Amino-5-sulfobenzoic acid, also known as 5-Aminosalicylic acid sulfonic acid (CAS No. 3577-63-7), is a versatile compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes an amino group and a sulfonic acid group attached to a benzene ring. These functional groups confer specific chemical properties that make 2-Amino-5-sulfobenzoic acid an important intermediate in various synthetic pathways and a valuable component in the development of novel drugs and materials.

The molecular formula of 2-Amino-5-sulfobenzoic acid is C₇H₈N₂O₄S, and its molecular weight is approximately 208.19 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water due to the presence of the sulfonic acid group. This solubility property makes it particularly useful in aqueous reactions and formulations.

In the pharmaceutical industry, 2-Amino-5-sulfobenzoic acid has gained attention for its potential therapeutic applications. Recent studies have explored its use as an intermediate in the synthesis of anti-inflammatory drugs, particularly those targeting inflammatory bowel diseases (IBD). For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of novel derivatives of 2-Amino-5-sulfobenzoic acid that exhibited enhanced anti-inflammatory activity compared to existing drugs. These derivatives were found to be effective in reducing inflammation in both in vitro and in vivo models, suggesting their potential as new therapeutic agents for IBD.

Beyond its pharmaceutical applications, 2-Amino-5-sulfobenzoic acid is also used as a building block in the synthesis of various organic compounds and polymers. Its unique functional groups enable it to participate in a wide range of chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. For example, researchers at the University of California, Berkeley, have utilized 2-Amino-5-sulfobenzoic acid as a key intermediate in the development of novel polymeric materials with tunable properties for use in drug delivery systems and biomedical applications.

The environmental impact of 2-Amino-5-sulfobenzoic acid has also been a subject of recent research. A study published in the Journal of Environmental Science and Health in 2020 investigated the biodegradability and toxicity of this compound. The results indicated that under controlled conditions, 2-Amino-5-sulfobenzoic acid can be biodegraded by certain microbial communities, making it a more environmentally friendly option compared to some other synthetic compounds. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 2-Amino-5-sulfobenzoic acid (CAS No. 3577-63-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an essential intermediate in pharmaceutical synthesis and a valuable building block for advanced materials. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in modern chemistry and materials science.